Cas no 832102-47-3 (1H-Benzimidazole-1-propanol, 2-methyl-5-nitro-)

• Product Name: 1H-Benzimidazole-1-propanol, 2-methyl-5-nitro-
• CAS No: 832102-47-3
• MF: C₁₁H₁₃N₃O₃
• MW: 235.239222288132
• CID: 676424
• PubChem ID: 69713708
• Update Time: 2025-04-19

1H-Benzimidazole-1-propanol, 2-methyl-5-nitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-1-propanol, 2-methyl-5-nitro-
• 3-(2-methyl-5-nitrobenzimidazol-1-yl)propan-1-ol
• 832102-47-3
• SCHEMBL6231609
• DTXSID80741141
• 3-(2-Methyl-5-nitro-1H-benzimidazol-1-yl)propan-1-ol

• Inchi： 1S/C11H13N3O3/c1-8-12-10-7-9(14(16)17)3-4-11(10)13(8)5-2-6-15/h3-4,7,15H,2,5-6H2,1H3
• InChI Key： QYVBGTDPRZABMI-UHFFFAOYSA-N
• SMILES： OCCCN1C(C)=NC2C=C(C=CC1=2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 235.09569129g/mol
• Monoisotopic Mass: 235.09569129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 83.9Ų